Cas no 2229530-65-6 (4,4,4-trifluoro-3-(4-methylpyridin-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(4-methylpyridin-2-yl)butanoic acid
• CAS No: 2229530-65-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6174143
• PubChem ID: 165842383
• Update Time: 2024-01-07

4,4,4-trifluoro-3-(4-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(4-methylpyridin-2-yl)butanoic acid
• EN300-1946209
• 2229530-65-6

• Inchi： 1S/C10H10F3NO2/c1-6-2-3-14-8(4-6)7(5-9(15)16)10(11,12)13/h2-4,7H,5H2,1H3,(H,15,16)
• InChI Key： VUSJHZPHHKHOMF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C=CN=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų